Cas no 954218-95-2 (5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid)

• Product Name: 5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid
• CAS No: 954218-95-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 802638
• PubChem ID: 22308632
• Update Time: 2025-04-19

5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-2-carboxylicacid, 5-methyl-
• 5-methyl-1H-imidazo[4,5-b]pyridine-2-carboxylic acid
• 5-methyl-3H-imidazo[4,5-b]pyridine-2-carboxylic acid
• 954218-95-2
• DTXSID00624528
• AKOS006328364
• 5-methyl-3H-imidazo[4,5-b]pyridine-2-carboxylicacid

• Inchi： 1S/C8H7N3O2/c1-4-2-3-5-6(9-4)11-7(10-5)8(12)13/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： BQOAFXFDGSTMQK-UHFFFAOYSA-N
• SMILES： OC(C1=NC2=C(C=CC(C)=N2)N1)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1
• Topological Polar Surface Area: 78.9Ų